4-(4-Chlorophenyl)-2-oxo-3-butenoic acid

• IUPAC Name: (E)-4-(4-chlorophenyl)-2-oxobut-3-enoic acid
• InChI: InChI=1S/C10H7ClO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-6H,(H,13,14)/b6-3+
• InChI Key: RVSPZCGKZYTJOA-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C(=O)O)Cl
• Molecular Formula: C10H7ClO3
• Molecular Weight: 210.61 g/mol
• CAS RN: 33185-97-6

Description

4-(4-Chlorophenyl)-2-oxo-3-butenoic acid, also known as CPBA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a highly reactive molecule that can undergo different reactions, making it a versatile compound for use in various scientific studies.

Scientific Research Applications

Biomedical Applications

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Drug Design and Delivery

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Stability in Water

The compound’s stability in water could be a significant factor in its potential applications. .

Neutron Capture Therapy

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Wittig-Horner Reaction

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Steric Approach Control

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Q & A

Q1: What is the evidence that CPB targets both the catalytic and regulatory sites of PDC?

A: Kinetic studies demonstrate that CPB inactivation of PDC follows a biphasic, sigmoidal pattern, which fits the model for two-site irreversible inhibition. [] This suggests two distinct binding events. Additionally, the presence of high concentrations of pyruvate, the natural substrate of PDC, protects the enzyme from inactivation by CPB, indicating competition for the catalytic site. [] Interestingly, low concentrations of pyruvate accelerate inactivation, while pyruvamide, an allosteric activator, also enhances inactivation. [] These observations support the hypothesis that CPB interacts with both the catalytic and regulatory sites, with pyruvamide binding solely to the regulatory site, influencing CPB's binding and inactivation kinetics.

Q2: What unique spectroscopic properties of CPB allow for the study of PDC reaction mechanisms?

A: CPB displays both a conjugated enamine absorption band at 430 nm and a charge transfer (CT) transition at 480 nm when bound to ThDP enzymes like PDC. [, ] The 440 nm absorbance band, arising from the enamine intermediate formed upon CPB binding to PDC, provides direct evidence for the involvement of such species in the catalytic mechanism. [] These spectral features, particularly the CT transition at 480 nm, are not associated with any conjugated systems present in the enzyme or substrate and are attributed to the interaction between the π bond on the CPB side chain and the positively charged thiazolium ring of the ThDP cofactor. [] Time-resolved spectroscopy of these bands enables the determination of rate constants for individual steps in the enzymatic reaction. []

Q3: Is there any structural information available about CPB and its interaction with PDC?

A: While the provided abstracts do not explicitly detail the molecular structure of CPB, its molecular formula can be deduced as C10H7ClO3, with a molecular weight of 210.62 g/mol. [, , ] Further structural insights into CPB's interaction with PDC, such as crystallographic data or computational modeling studies, are not provided in these abstracts.

Q4: What are the potential implications of understanding CPB's interaction with PDC?

A: Deciphering the mechanism of action of CPB on PDC provides valuable insights into the enzyme's catalytic mechanism and its regulation. [, , ] This knowledge is crucial for understanding metabolic pathways involving pyruvate decarboxylase and could be leveraged for developing novel inhibitors targeting this enzyme for therapeutic purposes. For instance, targeting PDC in specific organisms could be a strategy for developing new antifungal agents. Further research into the structure-activity relationships of CPB analogs could lead to the identification of more potent and selective inhibitors of PDC.